Cas no 88141-07-5 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone)

• Product Name: 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone
• CAS No: 88141-07-5
• MF: C₃H₄F₃N₅
• MW: 167.092569351196
• CID: 643469
• PubChem ID: 13046510
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(trifluoromethyl)-, hydrazone
• [5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]hydrazine
• KSBUSMMYDZMZQH-UHFFFAOYSA-N
• 88141-07-5
• DTXSID60516258
• 3-Hydrazinyl-5-(trifluoromethyl)-1H-1,2,4-triazole
• SCHEMBL22750777

• Inchi： 1S/C3H4F3N5/c4-3(5,6)1-8-2(9-7)11-10-1/h7H2,(H2,8,9,10,11)
• InChI Key： KSBUSMMYDZMZQH-UHFFFAOYSA-N
• SMILES： FC(C1=NC(NN)=NN1)(F)F

Computed Properties

• Exact Mass: 167.04187964g/mol
• Monoisotopic Mass: 167.04187964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.6Ų